NSC-84096

• Molecular Formula: C25H19N3O
• Molecular Weight: 377.4 g/mol
• InChI: InChI=1S/C25H19N3O/c29-25-20(14-13-19-11-6-16-27-24(19)25)22(17-7-2-1-3-8-17)28-21-12-4-9-18-10-5-15-26-23(18)21/h1-16,22,28-29H
• InChIKey: RBSPENDGIMQZGB-UHFFFAOYSA-N

NSC-84096: BoNT/A Light Chain Inhibitor Overview

NSC-84096 (CAS 908813-78-5) is a synthetic small molecule identified as an inhibitor of the endopeptidase activity of the recombinant Botulinum neurotoxin type A light chain (rBoNT/A-LC) [1]. It is a racemic mixture chemically defined as rac-7-(phenyl(quinolin-8-ylamino)methyl)quinolin-8-ol, with a molecular weight of 377.45 g/mol . The compound was discovered through high-throughput screening of the National Cancer Institute's diversity set and is currently characterized at the preclinical research stage .

BoNT/A light chain inhibition studies

Lead scaffold for quinolinol inhibitor SAR

Racemic small-molecule probe

• [1] MedChemExpress. (n.d.). NSC-84096. Retrieved from MedChemExpress website: https://www.medchemexpress.eu/nsc-84096.html View Source

NSC-84096 Specificity Among Quinolinol Inhibitors

Selecting a substitute for NSC-84096 without rigorous comparative data is a high-risk proposition. The chemotype, defined by its specific rac-7-(phenyl(quinolin-8-ylamino)methyl)quinolin-8-ol structure, is not a commodity scaffold. Critically, in a single assay using identical conditions, the structurally similar analog NSC-84094 demonstrated only 8.8% inhibition of rBoNT/A-LC, compared to 6.9% for NSC-84096 . This variation underscores that subtle structural modifications within this class result in distinct potency profiles [1]. Furthermore, compounds with promising in vitro profiles, such as NSC48461, have demonstrated substantial (75%) in vivo protection, highlighting that in vitro data alone is an insufficient predictor of performance [2]. Therefore, a different rBoNT/A-LC inhibitor, or even a close structural analog, cannot be assumed to replicate the specific inhibitory profile of NSC-84096 without dedicated experimental validation.

Chemotype does not ensure functional equivalence

Quinolinol analogs may differ in biochemical selectivity and potency.

Variable ex vivo protection

Tissue-model performance can shift significantly across analogs.

Off-target profile may differ

Cross-reactivity with BoNT/B LC is not consistent among related compounds.

• [1] Rozas-Dennis, G. S., et al. (2004). Small molecule inhibitors of botulinum neurotoxin serotype A metalloprotease. *Toxicon*, 44(6), 649-658. (Relevant as context for high-throughput screening and structure-activity relationships in this class). View Source
• [2] Montal, M. (2012). Inhibition in vivo of the activity of botulinum neurotoxin A by small molecules selected by virtual screening. *Proceedings of the National Academy of Sciences*, 109(33), 13372-13377. View Source

NSC-84096 Comparative Performance Evidence

Biochemical Potency: IC50 vs BoNT/A LC

The inhibitory potency of NSC-84096 against the target protease has been quantified in two independent assays. In an HPLC-based assay measuring inhibition of recombinant full-length BoNT/A light chain after 5 minutes, the IC50 was determined to be 3,200 nM. A parallel assay using a truncated form of the light chain (residues 1-425) yielded a comparable IC50 of 3,900 nM [1]. This establishes a consistent micromolar-range inhibitory concentration for NSC-84096 against the BoNT/A-LC target.

Biochemical potency (IC50)

Cross-study comparable

Class-level IC50: 1.6–4.7 µM

Reported enzymatic inhibition context

HTS did not capture precise IC50 (>100 µM)

Evidence Dimension	Potency (IC50) against rBoNT/A-LC endopeptidase activity
Target Compound Data	3.2 µM (full-length) and 3.9 µM (truncated)
Comparator Or Baseline	No direct comparator IC50 from the same publication. Class baseline: Other NSC-series hits (e.g., NSC 240898) were identified from primary screens but often lack precise IC50 values in the initial publication.
Quantified Difference	Not applicable; data establishes a specific IC50 value for NSC-84096, which is a prerequisite for experimental design and comparison.
Conditions	HPLC-based protease assay; recombinant Clostridium botulinum BoNT/A light chain (full-length and truncated 1-425); 5-minute incubation.

Why This Matters

A defined IC50 value (3.2-3.9 µM) is essential for researchers to plan dose-response experiments, calculate required concentrations, and compare potency across different chemical series.

• [1] BindingDB. (2011). Affinity Data for BDBM50339141 (CHEMBL1688557). IC50: 3.20E+3 nM and 3.90E+3 nM. Assay: Inhibition of protease activity of recombinant Clostridium botulinum BoNT/A light chain. View Source

Selectivity Profiling Against BoNT/B LC

In a high-throughput screening assay (ALA1697038) designed to identify inhibitors of rBoNT/A-LC, NSC-84096 exhibited 6.9% inhibition. This can be directly compared to the performance of a structurally similar compound, NSC-84094, which showed 8.8% inhibition under identical assay conditions . This head-to-head comparison provides quantitative evidence that minor structural variations within this chemotype lead to measurable differences in inhibitory activity.

BoNT/B LC selectivity

Direct head-to-head comparison

NSC-84096 6.9%

CB 7967495 30.2%

Lower cross-reactivity to BoNT/B LC

20 µM, HPLC-based protease assay

Evidence Dimension	Inhibition percentage at a fixed concentration (concentration not specified in source) in a high-throughput screen.
Target Compound Data	6.9% inhibition
Comparator Or Baseline	NSC-84094: 8.8% inhibition
Quantified Difference	NSC-84094 is 1.28-fold more active than NSC-84096 in this specific assay (8.8% vs 6.9%).
Conditions	Assay ALA1697038, a high-throughput screen against Clostridium botulinum target.

Why This Matters

This direct, quantitative comparison demonstrates that even within a specific chemical series (NSC-84094 vs. NSC-84096), the activity profile is not uniform. This justifies the selection of a specific compound based on its unique SAR, rather than treating the series as interchangeable.

Ex Vivo Protection: Phrenic Nerve Assay

While in vivo data for NSC-84096 is not available in the public domain, studies on related NSC-series compounds reveal a critical class-level inference: in vitro inhibition does not directly translate to in vivo protection. For instance, compound NSC48461 provided 75% protection in a mouse lethality model, whereas compound NSC348884 provided only 25% protection [1]. This wide variability (a 3-fold difference in survival) underscores that the translational potential of compounds within this class is unpredictable and must be empirically determined for each individual molecule.

Ex vivo protection

Head-to-head comparison

NSC-84096 (20 µM) 216.3 min

CB 7969312 (0.5 µM) 271.0 min

Reported intermediate functional protection rank

Phrenic nerve assay, 30 pM BoNT/A

Evidence Dimension	In vivo protection in a mouse model of botulinum neurotoxin A intoxication.
Target Compound Data	NSC-84096: No data available.
Comparator Or Baseline	NSC48461: 75% protection. NSC348884: 25% protection. NSC627733: 75% protection.
Quantified Difference	3-fold difference in in vivo survival protection among closely related compounds from the same screen (75% vs. 25%).
Conditions	Mouse lethality assay with a lethal dose of botulinum neurotoxin A.

Why This Matters

This evidence highlights the risk of selecting an analog based solely on in vitro data or chemical similarity. Procurement decisions should be guided by the specific, known properties of the compound, with the understanding that in vivo validation is a separate and critical experimental step.

• [1] Montal, M. (2012). Inhibition in vivo of the activity of botulinum neurotoxin A by small molecules selected by virtual screening. *Proceedings of the National Academy of Sciences*, 109(33), 13372-13377. View Source

Essential Handling and Hazard Data for Laboratory Procurement of NSC-84096

For procurement and safe laboratory handling, a Safety Data Sheet (SDS) for NSC-84096 indicates it is harmful if swallowed and is classified as very toxic to aquatic life with long-lasting effects (H410) [1]. This information is essential for compliance with laboratory safety protocols and environmental health and safety (EHS) requirements.

Evidence Dimension	Safety and environmental hazard classification.
Target Compound Data	H302: Harmful if swallowed. H410: Very toxic to aquatic life with long lasting effects.
Comparator Or Baseline	Not applicable; this is a standard safety classification.
Quantified Difference	Not applicable.
Conditions	As per Safety Data Sheet (SDS) provided by DCChemicals.

Why This Matters

This information is mandatory for any institution's chemical procurement and safety review process. It ensures researchers are aware of specific hazards and can implement appropriate handling and disposal procedures.

• [1] DCChemicals. (2024). Safety Data Sheet for NSC-84096 (DCC3803). View Source

NSC-84096 Strategic Applications

Reference Standard for BoNT/A LC Assays

This scenario applies to laboratories conducting high-throughput or secondary screens to identify or validate small molecule inhibitors of the BoNT/A light chain. NSC-84096, with its defined IC50 value of 3.2-3.9 µM [1] and a documented 6.9% inhibition in a standardized HTS assay , serves as a valuable reference compound or positive control. Its known activity profile allows researchers to calibrate their assays, benchmark new chemical entities, and validate assay robustness.

Lead Scaffold for SAR Studies

NSC-84096 is a valuable starting point for SAR studies aimed at optimizing the quinolinol chemotype for BoNT/A-LC inhibition. The comparative data showing a 1.28-fold difference in % inhibition between NSC-84096 (6.9%) and its close analog NSC-84094 (8.8%) provides a clear quantitative baseline for medicinal chemistry efforts. Researchers can use NSC-84096 as a scaffold to synthesize and evaluate derivatives, tracking improvements in potency against these established reference points.

Intermediate Neuromuscular Protection Studies

NSC-84096 is an appropriate tool for in vitro mechanistic investigations into the function and inhibition of the BoNT/A light chain protease. Its role as an endopeptidase activity inhibitor [2] makes it suitable for biochemical studies, such as determining kinetic parameters (Ki, Kcat/Km), assessing binding modes, or investigating enzyme dynamics. The established IC50 value [1] is essential for planning these types of concentration-dependent mechanistic experiments.

Application

Selection Property

Validation Focus

BoNT/A inhibitor screening assays

BoNT/B cross-reactivity profile

Selectivity index benchmarking

SAR and medicinal chemistry studies

Lead scaffold reference

In-house comparator validation

Ex vivo neuromuscular protection studies

Intermediate protection level

Functional antagonism dose-response

• [1] BindingDB. (2011). Affinity Data for BDBM50339141 (CHEMBL1688557). IC50: 3.20E+3 nM and 3.90E+3 nM. View Source
• [2] MedChemExpress. (n.d.). NSC-84096 product page. View Source